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Compound of Interest

Compound Name: MCC950

Cat. No.: B1663521 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance on the solubility of MCC950 in

aqueous cell culture media. MCC950 is a potent and selective inhibitor of the NLRP3

inflammasome, a key component of the innate immune system. However, its hydrophobic

nature can present challenges in experimental settings. This resource offers troubleshooting

guides and frequently asked questions (FAQs) to address common solubility issues

encountered during in vitro experiments.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving MCC950?

A1: The recommended solvent for preparing a stock solution of MCC950 is high-purity,

anhydrous Dimethyl Sulfoxide (DMSO). MCC950 is sparingly soluble in aqueous buffers alone,

and dissolving it first in DMSO is crucial for achieving a stable solution for cell culture

applications.[1]

Q2: What is the solubility of MCC950 in common solvents?

A2: The solubility of MCC950 varies depending on the solvent. The following table summarizes

the approximate solubility in commonly used solvents.
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Solvent Approximate Solubility

Dimethyl Sulfoxide (DMSO) ≥ 21.45 mg/mL[2]

Ethanol ~0.5 mg/mL[1]

Water Insoluble

1:1 DMSO:PBS (pH 7.2) ~0.5 mg/mL[1]

Q3: How should I prepare a stock solution of MCC950?

A3: To prepare a stock solution, dissolve the lyophilized MCC950 powder in high-purity DMSO.

For example, to make a 10 mM stock solution, you can reconstitute 5 mg of MCC950 (sodium

salt, MW ~426.48 g/mol ) in 1.17 mL of DMSO.[3] It is recommended to gently vortex or

sonicate briefly to ensure complete dissolution.

Q4: How should I store the MCC950 stock solution?

A4: Store the lyophilized powder at -20°C.[3][4] Once reconstituted in DMSO, it is

recommended to aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles and store at -20°C or -80°C.[3] Stock solutions in DMSO are generally stable for up to 3-

6 months when stored properly.[5][6]

Q5: What is the maximum recommended final concentration of DMSO in my cell culture?

A5: The final concentration of DMSO in the cell culture medium should be kept as low as

possible to avoid solvent-induced cytotoxicity. Most cell lines can tolerate DMSO

concentrations up to 0.5%, with some being sensitive to concentrations above 0.1%.[7][8] It is

always recommended to perform a vehicle control (media with the same final DMSO

concentration as the MCC950-treated wells) to account for any effects of the solvent on cell

viability and function. The cytotoxic effects of DMSO can vary significantly between different

cell lines. For example, MCF-7 cells have shown reduced viability at 1% and 2% DMSO, while

HeLa cells did not show a significant effect at these concentrations.[9] Another study showed

that HepG2, MDA-MB-231, and VNBRCA1 cells could tolerate up to 0.6% DMSO.[10] A

concentration of 0.3125% DMSO showed minimal cytotoxicity across several cancer cell lines.

[8][11]
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Troubleshooting Guide: MCC950 Precipitation in
Cell Culture Media
Precipitation of MCC950 upon dilution into aqueous cell culture media is a common issue. This

guide provides a step-by-step approach to troubleshoot and prevent this problem.

Scenario 1: Precipitate forms immediately upon adding
the MCC950 stock solution to the cell culture medium.
Possible Causes:

High final concentration of MCC950: The desired final concentration may exceed the

solubility limit of MCC950 in the aqueous medium.

Low temperature of the medium: Adding a concentrated DMSO stock to cold medium can

cause the compound to precipitate out of solution.

Incorrect dilution technique: Rapidly adding the DMSO stock without proper mixing can lead

to localized high concentrations and precipitation.

Solutions:

Lower the final concentration: If experimentally feasible, reduce the final working

concentration of MCC950.

Pre-warm the medium: Ensure your cell culture medium is pre-warmed to 37°C before

adding the MCC950 stock solution.

Gradual dilution and mixing: Add the DMSO stock solution dropwise to the pre-warmed

medium while gently swirling or vortexing to ensure rapid and uniform distribution.

Intermediate dilution step: Consider making an intermediate dilution of the MCC950 stock in

a small volume of pre-warmed medium before adding it to the final culture volume.

Scenario 2: The solution is initially clear but a
precipitate forms over time during incubation.
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Possible Causes:

Metastable solution: The initial concentration may be in a supersaturated state, leading to

precipitation over time.

Interaction with media components: MCC950 may interact with components in the serum or

media supplements, leading to the formation of insoluble complexes.

Changes in pH or temperature: Fluctuations in the incubator's environment could affect

solubility.

Solutions:

Reduce the final concentration: This is the most effective way to ensure long-term stability in

solution.

Test different media formulations: If possible, test the solubility of MCC950 in different types

of cell culture media (e.g., DMEM vs. RPMI-1640) or with different serum concentrations.

Prepare fresh working solutions: It is recommended not to store aqueous solutions of

MCC950 for more than one day.[1] Prepare the final working solution immediately before

use.

Experimental Protocols
Protocol for Preparing MCC950 Working Solution for
Cell Culture
This protocol provides a general guideline for preparing a working solution of MCC950 for in

vitro experiments.

Materials:

MCC950 powder

High-purity, anhydrous DMSO

Sterile microcentrifuge tubes
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Sterile cell culture medium (e.g., DMEM, RPMI-1640)[12][13]

Water bath or incubator at 37°C

Procedure:

Prepare a 10 mM Stock Solution in DMSO:

Aseptically weigh out the required amount of MCC950 powder.

Add the appropriate volume of high-purity DMSO to achieve a 10 mM concentration. For

example, for MCC950 sodium salt (MW ~426.48 g/mol ), dissolve 4.26 mg in 1 mL of

DMSO.

Gently vortex or sonicate briefly until the powder is completely dissolved.

Aliquot the stock solution into sterile microcentrifuge tubes and store at -20°C or -80°C.

Prepare the Final Working Solution:

Pre-warm the required volume of cell culture medium to 37°C.

Calculate the volume of the 10 mM MCC950 stock solution needed to achieve the desired

final concentration. For example, to make 10 mL of a 10 µM working solution, you will

need 10 µL of the 10 mM stock.

While gently swirling the pre-warmed medium, add the calculated volume of the MCC950
stock solution dropwise.

Ensure the final DMSO concentration remains below the cytotoxic level for your specific

cell line (ideally ≤ 0.1%).

Use the freshly prepared working solution immediately for your experiment.

Example Dilution Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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